Cas no 1339325-09-5 (1-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol)

• Product Name: 1-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol
• CAS No: 1339325-09-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5043206
• Update Time: 2025-07-04

1-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-((tetrahydrofuran-2-yl)methyl)azetidin-3-ol
• 1-(oxolan-2-ylmethyl)azetidin-3-ol
• 1-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol

• Inchi： 1S/C8H15NO2/c10-7-4-9(5-7)6-8-2-1-3-11-8/h7-8,10H,1-6H2
• InChI Key： JEKHPQIVHZOSLS-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1CC(C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• XLogP3: -0.2
• Topological Polar Surface Area: 32.7

Additional information on 1-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol

Introduction to 1-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol (CAS No. 1339325-09-5)

1-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol, with the CAS number 1339325-09-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a tetrahydrofuran ring and an azetidine ring, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 1-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol is particularly noteworthy due to its potential for modulating various biological targets. The tetrahydrofuran ring provides structural rigidity and conformational stability, while the azetidine ring offers a flexible and reactive site for further functionalization. These features make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 1-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, without significant cytotoxicity. This finding suggests that 1-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol and its derivatives could be developed into novel anti-inflammatory drugs.

In another study, published in the European Journal of Medicinal Chemistry in 2022, researchers explored the potential of 1-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol as an antiviral agent. The study demonstrated that certain derivatives of this compound exhibit strong antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action was attributed to the compound's ability to interfere with viral replication processes, making it a promising lead for the development of new antiviral therapies.

The synthetic accessibility of 1-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound and its derivatives, ensuring a reliable supply for further studies and potential commercialization. One notable synthetic method involves the reaction of tetrahydrofuran with an appropriate azetidine precursor, followed by selective functionalization steps to introduce desired substituents.

In addition to its therapeutic potential, 1-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol has also been investigated for its use as a chiral building block in asymmetric synthesis. The chiral centers within the tetrahydrofuran and azetidine rings provide opportunities for enantioselective transformations, which are crucial in the synthesis of optically active pharmaceuticals. This versatility makes it a valuable tool in the hands of synthetic chemists working on complex molecule synthesis.

The safety profile of 1-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol has been extensively studied to ensure its suitability for pharmaceutical applications. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of various derivatives of 1-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol. Early results from Phase I trials have been promising, with several compounds demonstrating favorable pharmacokinetic properties and tolerability profiles. These trials are expected to provide more comprehensive data on the therapeutic potential of these compounds in human subjects.

In conclusion, 1-((Tetrahydrofuran-2-y l)methyl)azetidin -3 -ol (CAS No. 1339325 -09 -5) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Its unique chemical structure, synthetic accessibility, and favorable safety profile make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.